2-Ethoxy-N-methyl-1-ethanamine hydrochloride

• IUPAC Name: 2-ethoxy-N-methylethanamine;hydrochloride
• InChI: InChI=1S/C5H13NO.ClH/c1-3-7-5-4-6-2;/h6H,3-5H2,1-2H3;1H
• InChI Key: FNLOKKWPESLTIE-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNC.Cl
• Molecular Formula: C5H14ClNO
• Molecular Weight: 139.62 g/mol

Description

2-Ethoxy-N-methyl-1-ethanamine hydrochloride is a chemical compound with the molecular formula C5H13NO.HCl and a molecular weight of 139.62. It is used for research purposes.

Synthesis Analysis

While specific synthesis methods for this compound were not found, a related compound, 2-(2-((6-chlorohexyl)oxy)ethoxy)ethanamine, is synthesized through a series of reactions involving 2-(2-aminoethoxy)ethanol, di-tert-butyl dicarbonate (Boc2O), 1-bromo-6-chlorohexane, and NaOH.

Molecular Structure Analysis

The molecular structure of this compound consists of a central carbon atom bonded to an ethoxy group (C2H5O-), a methyl group (CH3-), and a hydrogen atom. This central carbon atom is also bonded to a nitrogen atom, which in turn is bonded to a hydrogen atom and a methyl group.

Physical And Chemical Properties Analysis

The boiling point of a related compound, 2-methoxy-ethanamine, is 368.2 K at 1.01 bar. The enthalpy of vaporization is 38.8 kJ/mol at 293 K. The proton affinity is 928.6 kJ/mol, and the gas basicity is 894.6 kJ/mol.

Scientific Research Applications

Synthesis and Characterization

2-Ethoxy-N-methyl-1-ethanamine hydrochloride is a compound that serves as a precursor or intermediate in the synthesis of various chemicals. For example, a series of chalcones possessing N-substituted ethanamine were synthesized through reactions involving 2-chloro N-substituted ethanamine hydrochloride. These chalcones were studied for their antiamoebic activity against Entamoeba histolytica and showed better activity than the standard drug metronidazole, indicating potential medical applications (Zaidi et al., 2015).

Pharmaceutical Applications

The synthesis of Apremilast, an inhibitor of phosphodiesterase 4 (PDE-4), utilized a precursor similar in structure to this compound. Apremilast is an oral medication used for the treatment of psoriasis, showcasing how derivatives of this compound can be vital in drug development (Shan et al., 2015).

Metabolic Studies

In the context of metabolism, studies on compounds structurally related to this compound, such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), have been conducted to identify metabolic pathways and urinary metabolites in rats. These findings are crucial for understanding the metabolism of psychoactive substances and developing detection methods for drug testing (Kanamori et al., 2002).

Analytical Chemistry

In analytical chemistry, high-performance liquid chromatography tandem mass spectrometry (HPLC/MS/MS) methods have been developed for the determination of compounds related to this compound in human serum. These methods are essential for clinical toxicology testing, demonstrating the compound's relevance in the detection of intoxication cases (Poklis et al., 2013).

Catalysis Research

This compound and its derivatives have been explored in catalysis research. For instance, palladium(II) complexes of (pyridyl)imine ligands, synthesized from reactions involving similar compounds, were found to be effective catalysts for the methoxycarbonylation of olefins. This highlights the role of these compounds in facilitating important chemical reactions, leading to the production of esters from olefins (Zulu et al., 2020).